Cas no 31652-78-5 (5-Chloro-5'-deoxycytidine)

• Product Name: 5-Chloro-5'-deoxycytidine
• CAS No: 31652-78-5
• MF: C₉H₁₂ClN₃O₄
• MW: 261.662281036377
• CID: 1448405
• PubChem ID: 11425491
• Update Time: 2025-06-26

5-Chloro-5'-deoxycytidine Chemical and Physical Properties

Names and Identifiers

• 5'-chloro-5'-deoxycytidine
• 4-amino-1-[(2R,3R,4S,5S)-5-(chloromethyl)-3,4-dihydroxyoxolan-2-yl]pyrimidin-2-one
• 31652-78-5
• DTXSID90879520
• Cytidine, 5'-chloro-5'-deoxy-
• SCHEMBL9465323
• 5-Chloro-5'-deoxycytidine

• Inchi： 1S/C9H12ClN3O4/c10-3-4-6(14)7(15)8(17-4)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)/t4-,6-,7-,8-/m1/s1
• InChI Key： BPGIZMWGUQVFSE-XVFCMESISA-N
• SMILES： ClC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 261.05176
• Monoisotopic Mass: 261.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides

Additional information on 5-Chloro-5'-deoxycytidine

Introduction to 5-Chloro-5'-deoxycytidine (CAS No. 31652-78-5)

5-Chloro-5'-deoxycytidine, with the chemical formula C₅H₅ClN₂O₂, is a significant compound in the field of nucleoside chemistry and pharmaceutical research. Its molecular structure incorporates a chlorinated cytidine derivative, making it a valuable intermediate in the synthesis of various nucleoside analogs. The presence of the chlorine atom at the 5-position enhances its reactivity, enabling diverse modifications that are crucial for developing novel therapeutic agents.

The compound is primarily recognized for its role in the development of antiviral and anticancer drugs. Its structural similarity to natural cytidine allows it to be incorporated into nucleic acids, where it can interfere with viral replication or induce programmed cell death in cancer cells. Recent advancements in medicinal chemistry have highlighted its potential in targeting specific enzymatic pathways involved in DNA and RNA metabolism.

In recent years, 5-Chloro-5'-deoxycytidine has garnered attention for its application in preclinical studies aimed at treating chronic viral infections. Researchers have observed that its incorporation into viral RNA can lead to premature termination of replication, effectively halting the spread of the virus. This mechanism has been particularly promising in the context of RNA viruses, such as hepatitis C and certain strains of influenza.

Moreover, the compound has shown promise in oncology research. Studies indicate that 5-Chloro-5'-deoxycytidine can be converted into active forms that inhibit thymidylate synthase (TS), an enzyme critical for DNA synthesis in rapidly dividing cells. By blocking TS activity, the compound can disrupt tumor growth while minimizing harm to healthy cells. This selective toxicity makes it an attractive candidate for developing targeted cancer therapies.

The synthesis of 5-Chloro-5'-deoxycytidine involves a series of well-defined chemical transformations, starting from commercially available cytidine derivatives. The chlorination step at the 5-position is typically achieved using reagents such as N-chlorosuccinimide (NCS) or phosphorus oxychloride (POCl₃). These methods ensure high yield and purity, making the compound readily available for further functionalization.

One of the key advantages of 5-Chloro-5'-deoxycytidine is its versatility in drug design. Researchers can modify its structure to enhance pharmacokinetic properties, improve solubility, or target specific disease pathways. For instance, incorporating additional functional groups can alter its metabolic stability or binding affinity to biological targets. This flexibility has led to several derivative compounds entering clinical trials for various indications.

Recent clinical trials have demonstrated encouraging results when 5-Chloro-5'-deoxycytidine derivatives are used in combination with other therapeutic agents. The synergistic effects observed suggest that this compound may play a pivotal role in multimodal treatment strategies. For example, pairing it with kinase inhibitors has shown enhanced antitumor activity by simultaneously disrupting multiple cellular signaling pathways.

The compound's potential extends beyond antiviral and anticancer applications. Emerging research suggests that 5-Chloro-5'-deoxycytidine may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. By modulating RNA metabolism in neural cells, it could help mitigate oxidative stress and inflammation associated with these conditions.

In conclusion, 5-Chloro-5'-deoxycytidine (CAS No. 31652-78-5) is a multifaceted compound with significant therapeutic potential across multiple disease areas. Its unique structural features and reactivity make it a valuable scaffold for drug development, while recent research continues to uncover new applications and mechanisms of action. As our understanding of nucleoside chemistry evolves, compounds like 5-Chloro-5'-deoxycytidine are poised to play an increasingly important role in modern medicine.